Cas no 2228173-00-8 (1-(3-Bromoprop-1-en-2-yl)-3-tert-butylbenzene)
1-(3-Bromoprop-1-en-2-yl)-3-tert-butylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 2228173-00-8
- EN300-1936199
- 1-(3-bromoprop-1-en-2-yl)-3-tert-butylbenzene
- 1-(3-Bromoprop-1-en-2-yl)-3-tert-butylbenzene
-
- Inchi: 1S/C13H17Br/c1-10(9-14)11-6-5-7-12(8-11)13(2,3)4/h5-8H,1,9H2,2-4H3
- InChI Key: GJJFDAMXBUWMBT-UHFFFAOYSA-N
- SMILES: BrCC(=C)C1=CC=CC(=C1)C(C)(C)C
Computed Properties
- Exact Mass: 252.05136g/mol
- Monoisotopic Mass: 252.05136g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 0Ų
1-(3-Bromoprop-1-en-2-yl)-3-tert-butylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1936199-0.05g |
1-(3-bromoprop-1-en-2-yl)-3-tert-butylbenzene |
2228173-00-8 | 0.05g |
$1381.0 | 2023-09-17 | ||
| Enamine | EN300-1936199-0.1g |
1-(3-bromoprop-1-en-2-yl)-3-tert-butylbenzene |
2228173-00-8 | 0.1g |
$1447.0 | 2023-09-17 | ||
| Enamine | EN300-1936199-0.25g |
1-(3-bromoprop-1-en-2-yl)-3-tert-butylbenzene |
2228173-00-8 | 0.25g |
$1513.0 | 2023-09-17 | ||
| Enamine | EN300-1936199-0.5g |
1-(3-bromoprop-1-en-2-yl)-3-tert-butylbenzene |
2228173-00-8 | 0.5g |
$1577.0 | 2023-09-17 | ||
| Enamine | EN300-1936199-1.0g |
1-(3-bromoprop-1-en-2-yl)-3-tert-butylbenzene |
2228173-00-8 | 1g |
$1643.0 | 2023-06-02 | ||
| Enamine | EN300-1936199-2.5g |
1-(3-bromoprop-1-en-2-yl)-3-tert-butylbenzene |
2228173-00-8 | 2.5g |
$3220.0 | 2023-09-17 | ||
| Enamine | EN300-1936199-5.0g |
1-(3-bromoprop-1-en-2-yl)-3-tert-butylbenzene |
2228173-00-8 | 5g |
$4764.0 | 2023-06-02 | ||
| Enamine | EN300-1936199-10.0g |
1-(3-bromoprop-1-en-2-yl)-3-tert-butylbenzene |
2228173-00-8 | 10g |
$7065.0 | 2023-06-02 | ||
| Enamine | EN300-1936199-1g |
1-(3-bromoprop-1-en-2-yl)-3-tert-butylbenzene |
2228173-00-8 | 1g |
$1643.0 | 2023-09-17 | ||
| Enamine | EN300-1936199-5g |
1-(3-bromoprop-1-en-2-yl)-3-tert-butylbenzene |
2228173-00-8 | 5g |
$4764.0 | 2023-09-17 |
1-(3-Bromoprop-1-en-2-yl)-3-tert-butylbenzene Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 1-(3-Bromoprop-1-en-2-yl)-3-tert-butylbenzene
Chemical Profile of 1-(3-Bromoprop-1-en-2-yl)-3-tert-butylbenzene (CAS No. 2228173-00-8)
1-(3-Bromoprop-1-en-2-yl)-3-tert-butylbenzene, identified by its CAS number 2228173-00-8, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, featuring a brominated allyl group and a tert-butyl substituent on a benzene ring, exhibits unique structural and chemical properties that make it valuable for various applications, particularly in the development of novel bioactive molecules.
The structural configuration of this compound combines an aromatic ring with functional groups that enhance its reactivity and potential biological activity. The presence of the 3-bromoprop-1-en-2-yl moiety introduces a reactive site for further chemical modifications, such as cross-coupling reactions, which are widely employed in drug synthesis. Meanwhile, the tert-butyl group provides steric hindrance, influencing the molecule's solubility and interaction with biological targets.
In recent years, there has been growing interest in leveraging such structural motifs for pharmaceutical applications. The benzene ring itself is a common scaffold in medicinal chemistry, known for its stability and ability to participate in π-stacking interactions, which are crucial for molecular recognition processes. The specific combination of substituents in 1-(3-Bromoprop-1-en-2-yl)-3-tert-butylbenzene makes it a promising candidate for designing ligands targeting receptors or enzymes involved in therapeutic pathways.
One of the most compelling aspects of this compound is its utility in constructing complex molecules through modular synthesis. The bromine atom on the allyl group allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups. This flexibility is particularly valuable in drug discovery pipelines, where iterative modifications are often required to optimize potency and selectivity.
Recent studies have highlighted the importance of brominated aromatic compounds in medicinal chemistry due to their ability to modulate protein-protein interactions and enzyme activity. For instance, derivatives of benzenes with bromine substituents have been explored as inhibitors or activators of kinases and other signaling proteins. The tert-butyl group in 1-(3-Bromoprop-1-en-2-yl)-3-tert-butylbenzene may further enhance binding affinity by improving hydrophobic interactions or reducing conformational flexibility at the binding site.
The synthesis of this compound typically involves multi-step organic transformations, starting from commercially available precursors such as styrene derivatives and bromoalkenes. The tert-butylation step is often performed using boronate esters or Grignard reagents under controlled conditions to ensure high regioselectivity. Such synthetic strategies align with modern green chemistry principles, emphasizing efficient and sustainable methodologies.
From a computational chemistry perspective, the electronic properties of 1-(3-Bromoprop-1-en-2-yl)-3-tert-butylbenzene can be fine-tuned to match specific biological targets. Density Functional Theory (DFT) calculations have shown that subtle changes in substituent electronic effects can significantly alter the molecule's binding affinity and pharmacokinetic properties. This underscores the importance of structure-property relationships in rational drug design.
The pharmaceutical industry has increasingly adopted fragment-based drug design approaches, where small molecules like 1-(3-Bromoprop-1-en-2-yl)-3-tert-butylbenzene serve as building blocks for larger lead compounds. The ease with which this molecule can be modified through cross-coupling reactions makes it an attractive intermediate for generating libraries of diverse analogs for high-throughput screening.
In conclusion, 1-(3-Bromoprop-1-en-2-yl)-3-tert-butylbenzene (CAS No. 2228173-00-8) represents a versatile intermediate with broad applicability in synthetic chemistry and drug development. Its unique structural features—combining an aromatic core with reactive functional groups—position it as a valuable tool for medicinal chemists seeking to discover novel therapeutics. As research continues to uncover new methodologies for molecular construction and target modulation, compounds like this are likely to play an increasingly pivotal role in advancing chemical biology and therapeutic innovation.
2228173-00-8 (1-(3-Bromoprop-1-en-2-yl)-3-tert-butylbenzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)